Cas no 103476-22-8 (Linoleoyl Coenzyme A Lithium Salt)

• Product Name: Linoleoyl Coenzyme A Lithium Salt
• CAS No: 103476-22-8
• MF: C₃₉H₆₂Li₄N₇O₁₇P₃S
• MW: 1053.69657182693
• CID: 125682
• PubChem ID: 92043946
• Update Time: 2025-08-05

Linoleoyl Coenzyme A Lithium Salt Chemical and Physical Properties

Names and Identifiers

• Coenzyme A,S-(9Z,12Z)-9,12-octadecadienoate, trilithium salt (9CI)
• LINOLEOYL COENZYME A (C18:2) LITHIUM SALT
• Linoleoyl coenzyme A lithium salt
• linoleoyl coenzyme A (C18:2) lithium
• coenzyme A linoleoyl derivative (C18:2), lithium salt
• [CIS,CIS]-9,12-OCTADECADIENOYL COENZYME A LITHIUM SALT
• tetralithium;[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-[[[[(3R)-3-hydroxy-2,2-dimethyl-4-[[3-[2-[(9Z,12Z)-octadeca-9,12-dienoyl]sulfanylethylamino]-3-oxopropyl]amino]-4-oxobutoxy]-oxidophosphoryl]oxy-oxidophosphoryl]oxymethyl]oxolan-3-yl] phosphate
• MFCD01310865
• Linoleoyl coenzyme a(c18:2)lithium salt
• (cis,cis)-9,12-Octadecadienoyl Coenzyme A
• 103476-22-8
• Linoleoyl Coenzyme A Lithium Salt

• Inchi： 1S/C39H66N7O17P3S.4Li/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-30(48)67-23-22-41-29(47)20-21-42-37(51)34(50)39(2,3)25-60-66(57,58)63-65(55,56)59-24-28-33(62-64(52,53)54)32(49)38(61-28)46-27-45-31-35(40)43-26-44-36(31)46;;;;/h8-9,11-12,26-28,32-34,38,49-50H,4-7,10,13-25H2,1-3H3,(H,41,47)(H,42,51)(H,55,56)(H,57,58)(H2,40,43,44)(H2,52,53,54);;;;/q;4*+1/p-4/b9-8-,12-11-;;;;/t28-,32-,33-,34+,38-;;;;/m1..../s1
• InChI Key： ZWRZDPLGEFOALD-SHZILMNMSA-J
• SMILES： S(CCNC(CCNC([C@@H](C(C)(C)COP(=O)([O-])OP(=O)([O-])OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)([O-])[O-])O)=O)=O)C(CCCCCCC/C=C\C/C=C\CCCCC)=O.[Li+].[Li+].[Li+].[Li+]

Computed Properties

• Exact Mass: 1053.38000
• Monoisotopic Mass: 1053.3775894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 71
• Rotatable Bond Count: 33
• Complexity: 1720
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 400Ų

Experimental Properties

• PSA: 429.68000
• LogP: 7.59400

Linoleoyl Coenzyme A Lithium Salt Security Information

• WGK Germany：3

Additional information on Linoleoyl Coenzyme A Lithium Salt

Comprehensive Analysis of Linoleoyl Coenzyme A Lithium Salt (CAS No. 103476-22-8): Structure, Applications, and Research Insights

Linoleoyl Coenzyme A Lithium Salt (CAS No. 103476-22-8) is a specialized biochemical compound widely utilized in lipid metabolism research and enzymatic studies. As a derivative of linoleic acid, this molecule plays a pivotal role in fatty acid oxidation pathways and cellular energy production. The lithium salt formulation enhances its solubility and stability, making it a preferred choice for in vitro assays and high-throughput screening platforms. Researchers frequently employ this compound to investigate acyl-CoA dehydrogenase mechanisms or to modulate peroxisome proliferator-activated receptors (PPARs), aligning with current trends in metabolic disease therapeutics.

Recent advancements in lipidomics and metabolomics have amplified interest in Linoleoyl Coenzyme A Lithium Salt, particularly for studying mitochondrial β-oxidation defects. Its molecular structure features an 18-carbon polyunsaturated fatty acid (PUFA) conjugated to coenzyme A via a thioester bond, a configuration critical for enzyme-substrate recognition in metabolic pathways. The compound's CAS registry (103476-22-8) ensures precise identification across chemical databases, facilitating drug discovery workflows and biochemical standardization protocols.

In pharmaceutical applications, Linoleoyl Coenzyme A Lithium Salt serves as a reference standard for lipid-based drug formulations and nanocarrier systems. Its compatibility with mass spectrometry techniques makes it invaluable for quantitative lipid analysis, addressing growing demand in precision medicine research. Notably, the compound's role in inflammatory response modulation has garnered attention in nutraceutical development, coinciding with consumer interest in omega-6 fatty acid metabolism and functional foods.

From a technical perspective, the lithium counterion in 103476-22-8 improves chromatographic resolution during HPLC purification, a feature frequently discussed in analytical chemistry forums. The compound's UV absorption profile at 260 nm enables sensitive detection in enzyme kinetics studies, while its electrospray ionization characteristics facilitate LC-MS/MS quantification. These properties position Linoleoyl Coenzyme A Lithium Salt as a versatile tool for investigating lipid droplet biogenesis and adipocyte differentiation – hot topics in obesity research and type 2 diabetes studies.

Emerging applications include its use in single-cell lipidomics platforms and organ-on-chip systems, reflecting the compound's adaptability to cutting-edge biotechnology. Storage recommendations typically suggest -20°C anhydrous conditions to preserve the thioester linkage, a detail crucial for long-term stability in research settings. As personalized nutrition gains traction, the compound's utility in mapping individual metabolic signatures continues to expand, particularly in studies correlating dietary PUFA intake with epigenetic regulation.

The synthesis of Linoleoyl Coenzyme A Lithium Salt involves enzymatic acylation under controlled conditions, with purity verified through NMR spectroscopy and thin-layer chromatography. Batch-to-batch consistency is paramount for reproducible research, especially in multi-omics integration studies. Recent publications highlight its role in ferroptosis mechanisms and membrane fluidity studies, demonstrating broad relevance across cell biology disciplines.

For researchers seeking alternatives, comparative analyses with palmitoyl-CoA or oleoyl-CoA derivatives often surface in scientific literature. However, the distinct bis-allylic structure of 103476-22-8 provides unique insights into lipid peroxidation kinetics and antioxidant interactions. These characteristics make it indispensable for oxidative stress models and aging-related research, areas experiencing exponential growth in academic inquiries.

Commercial availability typically includes lyophilized formulations with certified ≥95% purity, meeting stringent requirements for cell culture applications. Proper handling involves argon atmosphere protection during reconstitution to prevent thioester hydrolysis, a technical consideration emphasized in protocol optimization guides. The compound's MSDS documentation provides detailed safety parameters, though it falls outside regulated substance classifications.

Future research directions may explore its potential in microbiome-lipid interactions or as a biomarker for metabolic syndrome progression. The growing emphasis on translational medicine ensures sustained relevance for Linoleoyl Coenzyme A Lithium Salt in bridging basic science with clinical applications. As open-access chemical databases expand, accurate metadata tagging of 103476-22-8 will enhance its discoverability for computational biology applications and in silico modeling efforts.